2-Bromo-6-{[(3-methoxypropyl)amino]methyl}phenol

• Molecular Formula: C11H16BrNO2
• Molecular Weight: 274.15 g/mol
• IUPAC Name: 2-bromo-6-[(3-methoxypropylamino)methyl]phenol
• InChI: InChI=1S/C11H16BrNO2/c1-15-7-3-6-13-8-9-4-2-5-10(12)11(9)14/h2,4-5,13-14H,3,6-8H2,1H3
• InChI Key: LHQFYSFOKHPHAD-UHFFFAOYSA-N
• Canonical SMILES: COCCCNCC1=C(C(=CC=C1)Br)O

Description

2-Bromo-6-{[(3-methoxypropyl)amino]methyl}phenol is a brominated phenolic compound featuring a methoxypropylamino-methyl substituent at the 6-position of the phenol ring. This structure combines a halogenated aromatic system with a polar, ether-linked alkylamine side chain, which may influence its solubility, reactivity, and biological activity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Bromo-6-{[(3-methoxypropyl)amino]methyl}phenol typically involves the bromination of 6-{[(3-methoxypropyl)amino]methyl}phenol. The reaction is carried out in the presence of a brominating agent such as bromine or N-bromosuccinimide (NBS) under controlled conditions to ensure selective bromination at the desired position .

Industrial Production Methods

In an industrial setting, the production of 2-Bromo-6-{[(3-methoxypropyl)amino]methyl}phenol may involve large-scale bromination processes using automated reactors to maintain precise control over reaction parameters. The product is then purified using techniques such as recrystallization or chromatography to achieve the desired purity levels .

Chemical Reactions Analysis

Types of Reactions

2-Bromo-6-{[(3-methoxypropyl)amino]methyl}phenol undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles under appropriate conditions.

Oxidation Reactions: The hydroxyl group can be oxidized to form corresponding quinones.

Reduction Reactions: The compound can undergo reduction reactions to modify the functional groups.

Common Reagents and Conditions

Substitution: Reagents such as sodium hydroxide or potassium carbonate in polar solvents.

Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride.

Major Products Formed

Substitution: Formation of derivatives with different substituents replacing the bromine atom.

Oxidation: Formation of quinones and other oxidized products.

Reduction: Formation of reduced derivatives with modified functional groups.

Scientific Research Applications

2-Bromo-6-{[(3-methoxypropyl)amino]methyl}phenol is utilized in various scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor in drug development.

Industry: Employed in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Bromo-6-{[(3-methoxypropyl)amino]methyl}phenol involves its interaction with specific molecular targets, such as enzymes or receptors. The bromine atom and the hydroxyl group play crucial roles in these interactions, influencing the compound’s binding affinity and activity. The exact pathways and targets may vary depending on the specific application and context .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

To contextualize the properties of 2-Bromo-6-{[(3-methoxypropyl)amino]methyl}phenol, a comparative analysis with key analogs is provided below.

Substituent Effects and Functional Group Comparisons

Compound Name	Substituents	Key Properties/Applications	CAS Number	Reference
2-Bromo-6-{[(3-methoxypropyl)amino]methyl}phenol	Bromo (C2), (3-methoxypropylamino)methyl (C6)	Hypothesized enhanced solubility due to methoxypropyl group; potential antimicrobial activity (inferred from bromophenols)	Not explicitly listed in evidence
2-Fluorophenol	Fluoro (C2)	Lower logP vs. bromophenols; used as a precursor in fluorinated drug synthesis	367-12-4
2-Hydroxy-4-methoxybenzophenone	Hydroxy (C2), methoxy (C4), ketone	UV-absorbing properties; common in sunscreen formulations	131-57-7
2-Bromo-6-(3-methoxypropylamino)pyridine	Bromo (C2), methoxypropylamino (C6) on pyridine	Pyridine core increases basicity; agrochemical intermediate	29449-90-9

Key Observations :

• Halogen Effects: Bromine’s electron-withdrawing nature enhances electrophilic substitution reactivity compared to fluorine in 2-fluorophenol. However, fluorine’s smaller size improves metabolic stability in pharmaceuticals .
• Aromatic Core Differences: Replacing phenol with pyridine (as in 2-Bromo-6-(3-methoxypropylamino)pyridine) introduces nitrogen basicity, altering solubility and interaction with biological targets .
• Side Chain Influence: The (3-methoxypropylamino)methyl group in the target compound likely improves water solubility compared to simpler bromophenols, similar to how methoxy groups enhance bioavailability in 2-hydroxy-4-methoxybenzophenone .

Physicochemical Properties

• This contrasts with 2-methoxyethanol (logP ~ -0.77), where the methoxy group dominates solubility .
• Stability: Bromine’s steric bulk may hinder hydrolysis of the phenol group compared to smaller halogens (e.g., fluorine).

Biological Activity

2-Bromo-6-{[(3-methoxypropyl)amino]methyl}phenol is a phenolic compound that has garnered attention for its potential biological activities, including antimicrobial, antioxidant, and anti-inflammatory properties. This article synthesizes findings from various studies to provide an overview of its biological activity, mechanisms of action, and potential applications in medicine and industry.

Chemical Structure and Properties

The chemical structure of 2-Bromo-6-{[(3-methoxypropyl)amino]methyl}phenol can be described as follows:

• Molecular Formula : C12H16BrNO2
• Molecular Weight : 286.17 g/mol
• Functional Groups : Bromine atom, phenolic hydroxyl group, methoxy group, and amine group.

The biological activity of this compound is largely attributed to its ability to interact with various molecular targets:

• Hydrogen Bonding : The phenolic hydroxyl group can form hydrogen bonds with biological macromolecules, enhancing its interaction with enzymes and receptors.
• Enzyme Modulation : The amino group may influence enzyme activity, potentially acting as an inhibitor or activator depending on the target enzyme.
• Solubility and Bioavailability : The methoxypropyl group enhances solubility in biological systems, which is crucial for its bioactivity.

Antimicrobial Activity

Research indicates that phenolic compounds exhibit significant antimicrobial properties. Specifically, 2-Bromo-6-{[(3-methoxypropyl)amino]methyl}phenol has been shown to possess activity against various pathogens:

Microorganism Type	Activity Observed
Gram-positive bacteria	Effective against Staphylococcus aureus
Gram-negative bacteria	Inhibitory effects on Escherichia coli
Fungi	Active against Candida albicans

Studies have demonstrated that phenolic compounds can disrupt microbial cell membranes and interfere with metabolic pathways, leading to cell death .

Antioxidant Activity

The compound's structure suggests potential antioxidant properties. Phenolic compounds are known for their ability to scavenge free radicals due to their electron-donating capabilities. This activity can help mitigate oxidative stress in biological systems, which is implicated in various diseases such as cancer and neurodegenerative disorders .

Anti-inflammatory Effects

Preliminary studies suggest that 2-Bromo-6-{[(3-methoxypropyl)amino]methyl}phenol may modulate inflammatory pathways. The compound could inhibit the production of pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX), thus reducing inflammation in animal models .

Case Studies

• Antimicrobial Efficacy Study :
  A study evaluated the antimicrobial efficacy of various phenolic compounds, including 2-Bromo-6-{[(3-methoxypropyl)amino]methyl}phenol. Results showed significant inhibition zones against tested pathogens, indicating its potential as a natural preservative in food and pharmaceutical applications.
• Oxidative Stress Model :
  In a model of oxidative stress induced by hydrogen peroxide in human cells, treatment with the compound resulted in reduced levels of reactive oxygen species (ROS), supporting its role as an antioxidant.

Q & A

Basic Research Questions

Q. What are the primary synthetic routes for 2-Bromo-6-{[(3-methoxypropyl)amino]methyl}phenol, and how can reaction conditions be optimized to improve yield?

• Methodology : The compound is typically synthesized via Schiff base formation between 2-bromo-6-formylphenol and 3-methoxypropylamine, followed by reduction. Optimization involves adjusting solvent polarity (e.g., THF or ethanol), stoichiometric ratios (e.g., 1:1.2 aldehyde:amine), and temperature (40–60°C). Catalytic hydrogenation with Pd/C or NaBH₄ reduction can stabilize intermediates. Purity is confirmed via HPLC (C18 column, methanol/water gradient) .

Q. How can spectroscopic techniques (NMR, IR) resolve ambiguities in the structural characterization of this compound?

• Methodology :

• ¹H NMR : The phenolic -OH proton appears as a singlet at δ 9–10 ppm, while the methoxy group (-OCH₃) resonates at δ 3.3–3.5 ppm. The methylene group (-CH₂-N-) adjacent to the amino moiety shows splitting at δ 2.5–3.0 ppm .
• IR : A strong absorption band at ~3400 cm⁻¹ corresponds to the phenolic O-H stretch. The C=N imine bond (if present pre-reduction) appears at ~1640 cm⁻¹, while the C-Br stretch is visible at ~600 cm⁻¹ .

Q. What purification strategies are effective for removing byproducts like unreacted 3-methoxypropylamine or brominated impurities?

• Methodology : Column chromatography (silica gel, ethyl acetate/hexane eluent) or recrystallization from ethanol/water mixtures (7:3 v/v) effectively isolates the target compound. TLC (Rf ~0.5 in ethyl acetate) monitors progress. For persistent brominated impurities, preparative HPLC with a reverse-phase column is recommended .

Advanced Research Questions

Q. How does 2-Bromo-6-{[(3-methoxypropyl)amino]methyl}phenol behave as a ligand in transition metal complexes, and what coordination geometries are observed?

• Methodology : The compound acts as a tridentate ligand via phenolic oxygen, imine nitrogen, and methoxy oxygen. In Cd(II) complexes, it forms octahedral geometries with µ₂-phenolato and azido bridges, as confirmed by single-crystal X-ray diffraction (SHELX refinement; space group P21/n). Bond lengths (Cd-O: ~2.3 Å, Cd-N: ~2.4 Å) and angles (O-Cd-N: ~85°) are critical for stability .

Q. What strategies resolve contradictions between crystallographic data and spectroscopic results for metal-ligand complexes of this compound?

• Methodology : Cross-validate using:

• Elemental analysis (C, H, N % within ±0.3% of theoretical values).
• Thermogravimetric analysis (TGA) to confirm solvent-free crystals.
• EPR spectroscopy for paramagnetic metal centers (e.g., Ni(II)) to assess coordination symmetry. Discrepancies in magnetic moments vs. crystallographic geometries may indicate dynamic Jahn-Teller distortions .

Q. How can computational methods (DFT, molecular docking) predict the bioactivity of derivatives of this compound?

• Methodology :

• DFT : Optimize geometry at the B3LYP/6-31G(d) level to calculate electrostatic potential maps, identifying nucleophilic/electrophilic regions.
• Docking : Use AutoDock Vina to simulate interactions with bacterial targets (e.g., DNA gyrase). Key residues (e.g., Asp73, Glu50 in E. coli) show hydrogen bonding with the phenolic -OH and methoxy groups, correlating with experimental MIC values (e.g., 12.5 µg/mL against S. aureus) .